Cas no 98-92-0 (Nicotinamide)

• Product Name: Nicotinamide
• CAS No: 98-92-0
• MF: C₆H₆N₂O
• MW: 122.1246
• MDL: MFCD00006395
• CID: 34989
• PubChem ID: 24871537
• Update Time: 2025-07-21

Nicotinamide Chemical and Physical Properties

Names and Identifiers

• Nicotinamide
• VB3
• VPP
• Pyridine-3-carboxamide
• niacinamide cell culture tested
• Nicotinamide (1.06818)
• Niacinamide
• Vitamin PP
• Pyridine-3-Carboxyamide
• 3-​Pyridinecarboxamide
• Nicotinamide (Niacinamide)
• Nicotinamide (Vitamin B3)
• Nicotinamide (Vitamin B3) solution
• VITAMIN B3(NIACINAMIDE)(P) PrintBack
• VITAMIN B3(NIACINAMIDE)(SH)
• Nicotinamide INCI
• 3-Pyridinecarboxylic acid aMide
• Nicotinic acid amide
• Vitamin B3
• 3-Pyridinecarboxamide
• Papulex
• Nicobion
• Amixicotyn
• Aminicotin
• Nicotylamide
• Savacotyl
• Nikotinamid
• Pelmine
• Dipegyl
• Benicot
• Hansamid
• Endobion
• Nicotinic amide
• Delonin amide
• Pelonin amide
• Vi-Nicotyl
• Austrovit PP
• Inovitan PP
• Vitamin B
• Nicotililamido
• Nicotilamide
• Nicosylamide
• Nicotamide
• Nicovitina
• Niocinamide
• Nicozymin
• Amnicotin
• Niozymin
• Nicovitol
• Nicomidol
• Nicofort
• Nicamindon
• Nicamina
• Niacevit
• Nicovit
• Nicasir
• Nicoge
• Nikotinsaeureamid
• niacin
• beta-pyridinecarboxamide
• MLS001424246
• 98-92-0
• Nicotinsaeureamid
• SMR000058212
• MLSMR
• Nicotinamid
• MLS000069714
• AAPE Continuous Renewal Mask
• NCGC00093354-05
• Nicotinsaureamid
• NICOTINAMIDE (MART.)
• NSC759115
• by selected hyaluron day serum
• EN300-15612
• CELLPIUM REAL MASK PACK
• NICOTINAMIDE (EP IMPURITY)
• EINECS 202-713-4
• CHEBI:17154
• Pahaba Control
• Dr Cellinme Skin Care Ampoule
• NICOTINAMIDE [WHO-IP]
• Miracle Moisturizer Essence
• Nicosedine
• CCRIS 1901
• Pyridine-3-carboxylamide
• LEBODY LAB RENEWAL DUAL EFFECT PEPTIDE SERUM
• BRIGHTUNING PEPTIDE AMPOULE
• NYAAM NYAAM Vita Serum
• DERMAHAN THE WHITENING MOISTURIZING MASK
• s1899
• Vita C Bright EyeCream
• SFERANGS VITA C CAPSULEBOOSTER
• 3-Pyridinecarboxylic acid amide
• Ultra V AQUA SHINE MASK
• Niacinamide [USAN]
• Mediatric (Salt/Mix)
• Tox21_302776
• NIACINAMIDE [USP MONOGRAPH]
• Nicotinamide [INN]
• Pelmin
• A186B02E-6C70-4E54-9739-79398D439AAA
• AI3-02906
• MUSTUS DAILY HARVEST SQUEEZE TONE UP MASK PACK
• VITA C BRIGHTCREAM
• HMS3394M21
• Royal GinsengLotion
• CAVIALL Wrinkle-Free PowerTox
• AKOS005715850
• 1yc5
• Nicotinamide, >=99.5% (HPLC)
• Royal GinsengCream
• Niacinamid
• MFCD00006395
• Nicovel
• TANIA PURE ESSENCE
• .beta.-Pyridinecarboxamide
• CHEMBL1140
• bmse000281
• HMS3370F21
• Nicotinamide,(S)
• Nicotinamide, tested according to Ph.Eur.
• Shieldlife Whitening Ion Mask
• NICOTINAMIDE [MI]
• AAPE Skin Ampoule
• 3 Pyridinecarboxamide
• HMS3713B22
• Nicotinamide (JP17/INN)
• Dipigyl
• Q-201470
• MOISTIE PURE ESSENCE
• CellExosome HR
• NICOTINAMIDE [EP IMPURITY]
• NIACINAMIDE [HSDB]
• INTOMEDI HR PEPTIDE
• NIACINAMIDE [USP-RS]
• TPN COMPONENT NIACINAMIDE
• Fantastic LightCream
• CELLBN MILKY TONE-UPCREAM
• DR. GLODERM TIME TO WHITENING MASK
• AROCELL TIME REVERSE K I T
• SR-01000721872-3
• Niacinamide [USP]
• Miracle Laser Skin Mist
• NC00399
• TANIA PURECREAM
• AN ADC SP INTENSIVE MOISTURE ESSENCE
• LEBODY LAB RENEWAL DUAL EFFECT IDEBENONE SERUM
• RGO HYDRATION TONER
• SGCUT00176
• SR-01000721872-4
• Q192423
• A11HA01
• BRD-K28912512-001-23-2
• Witamina PP
• AS-13845
• HMS3655M20
• NCGC00259265-01
• Tox21_111202
• Royal Ginseng Essence
• SCHEMBL19978192
• Nicotinamide, puriss., 99.0-101.0%
• Niacinamide;Nicotinic acid amide;Vitamin B3
• Primerose Snail Hydro Essence
• BDBM27507
• NICOTINAMIDE (EP MONOGRAPH)
• Vita C Bright Toner
• niacin - Vitamin B3
• NSC 13128
• MolMap_000061
• Ultra Whitening Ample
• DB02701
• Niacinamide, Pharmaceutical Secondary Standard; Certified Reference Material
• Nicotinamidum (INN-Latin)
• Niacinamide, United States Pharmacopeia (USP) Reference Standard
• Pyridine, 3-carbamoyl-
• Nicotinamide-(amide-15N)
• Nicotine amide
• BREXTEM S
• Revital Perfecting Dual Ampoule
• AC-907/25014114
• Bk Cell 5days Of Secret Snow Whitening
• Niamide
• NIACINAMIDE [II]
• BRD-K28912512-001-24-0
• Ala-C Snail Cell Reparing Essence
• Niacinamide (USP)
• AB00373895_16
• Nicotinamida [INN-Spanish]
• DR. GLODERM TABRX WHITENING
• Nicotinamida (INN-Spanish)
• SCHEMBL6278767
• Daily Whitening Care Sheet Mask
• NS00005364
• Cellpium super richness ampoule
• Cellpium double essence toner
• TOAS Rejuvenation
• NCGC00256432-01
• Pellagra-Preventing Factor
• ARILAC Brightening Mask Sheet Pack
• KARATICA I M CURE
• Nictoamide
• PAPA RECIPE BOMBEE BRIGHTENING HONEY MASK PACK
• Nicotinsaureamid [German]
• AB00373895_15
• InChI=1/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9
• Ginseng Whitening
• Derma Pella Cleanser for Sensitive and Dry Skin
• NIACINAMIDE (USP MONOGRAPH)
• Tox21_201716
• AROCELL X BELLE J SUPER POWER CELL AMPOULE
• NI-NICOTYL
• NICOTINAMIDE [EP MONOGRAPH]
• Vitamin B3 amide
• Costem cell 5 N
• Nicotinamide, niacin, vitamin B3
• DB-057754
• SR-01000721872
• Mediatric
• Z33546463
• Nicotinamide, European Pharmacopoeia (EP) Reference Standard
• APLIN SPOT REMOVER
• THE SKIN HOUSE Vital BrightEmulsion
• NCGC00093354-09
• Cellpium premiumEX hybrid essence
• Nandervit-N
• Amid kyseliny nikotinove [Czech]
• DERLADIE HerbalExtract BodySolution MIST
• NICOTINAMIDUM [HPUS]
• COSMEPURE BRIGHTENING CALMING TONER
• JUVEHEAL W Ampoule
• Nikotinsaeureamid [German]
• AAPE Nutrient Facial Toner
• SW197779-3
• NIACINAMIDE [ORANGE BOOK]
• CCG-101149
• Pyridine-3-carboxylic acid amide
• Ultra Whitening
• Vi-noctyl
• Nicotol
• b-Pyridinecarboxamide
• MIZON ENJOY VITAL UP TIME Whitening Mask
• CAS-98-92-0
• Nicotinamide, Vetec(TM) reagent grade, >=98%
• Dr Cellinme Mask Sheet
• NSC-13128
• Niacin (as niacinamide)
• NIACINAMIDE [FCC]
• NICOTINAMIDE [MART.]
• Tox21_111202_1
• HSDB 1237
• NSC27452
• Niacotinamide
• Nicamid
• NIACINAMIDE COMPONENT OF TPN
• Amide PP
• NICOTINAMIDUM [WHO-IP LATIN]
• Dr. Cellmo
• Acid amide
• Nicogen
• HMS2093H03
• HY-B0150R
• SISEUNDEUSI LUMINANT MASK PACK STEP2(WHITENING)
• N0078
• Niacinamide, meets USP testing specifications
• Niacinamide;Nicotinic acid amide;Vitamin B3; Vitamin PP
• DPC Whitening Booster Mask
• Niko-tamin
• Nicota
• Nicotinamidum (Latin)
• HMS2052M21
• F2173-0513
• Celonia CM
• m-(Aminocarbonyl)pyridine
• HMS2236J03
• HY-B0150
• Amid kyseliny nikotinove
• CellExosome HE HR
• EC 202-713-4
• NYAAM NYAAM Skin Reborn Serum
• NSC-759115
• DR.ALTHEA POWER WHITENING GLUTATHIONE
• 3-Carbamoylpyridine
• WLN: T6NJ CVZ
• UNII-25X51I8RD4
• CS-0694823
• Cellpium premiumEX hybrid toner
• Nicotinamidum [INN-Latin]
• 25X51I8RD4
• HMS3884A16
• Pharmakon1600-01505397
• BCP07322
• COSMEPURE BRIGHTENING CALMING
• DTXCID00929
• Nicotinamide, BioReagent, suitable for cell culture, suitable for insect cell culture
• STL163867
• HMS2090B05
• Skin Project Ya Cooling Celluven Mask
• DTXSID2020929
• Nicotinamide (Niacinamide), analytical standard
• Vita C Bright Serum
• Factor pp
• nicotin-amide
• CellExosome SB
• Niavit PP
• APLIN SPOT ALL KILL
• NAM
• DPC Aura Booster Mask
• Ultra Whitening First Essence
• NICOTINAMIDE [JAN]
• Nicotylamidum
• Nicotinamide 1.0 mg/ml in Methanol
• SB74497
• Nicotinamide, British Pharmacopoeia (BP) Reference Standard
• Opera_ID_775
• AB00373895-13
• THE SKIN HOUSE Vital Bright Toner
• NICOTINAMIDE [WHO-DD]
• D00036
• 3-(aminocarbonyl)pyridine
• NIACINAMIDE (USP-RS)
• SR-01000721872-5
• Royal Ginseng Toner
• DEA No. 1405
• BRD-K28912512-001-25-7
• THE SKIN HOUSE Vital BrightCream
• NIACINAMIDE (II)
• FRESH MANDARIN AROMATHERAPY MASK27g
• EVECODE THREAD LIFTING MASK PACK
• NIACINAMIDE [VANDF]
• A845925
• Niacinamide Face Mask
• Nicotinamide 100 microg/mL in Methanol
• NSC-27452
• Nicosan 2
• to_000073
• Edge Cutimal Cat Whitening Mask
• SBI-0206826.P001
• THE SKIN HOUSE Vital Bright EyeCream
• Nicotinamida
• J9 ULTRA ADVANCED INTENSIVE SCALP SERUM V2
• NIACIN (AS NIACINAMIDE) [VANDF]
• NCGC00093354-03
• SY024804
• Nicotinamide, >=98% (HPLC), powder
• THE SKIN HOUSE Vital Bright Emulsion
• NCGC00093354-04
• PP-Faktor
• NCGC00093354-06
• NYAAM NYAAM Peptide Serum
• Niveola P.H.c 3d Festival Mask Pack
• CS-1968
• THE SKIN HOUSE Vital BrightSerum
• Nicotinamide, >=98.5% (HPLC)
• 11032-50-1
• Dr. Color Effect Red
• SCHEMBL2926
• Nicotinamide (Standard)
• BN166252
• The Hayan Cherry Blossom Brightening Essence
• NSC13128
• Derma Pella Facial Cleanser for Normal Skin
• Nicotinamide 10 microg/mL in Acetonitrile
• Vitamin B (VAN)
• C00153
• Nicotine acid amide
• 3-Amidopyridine
• Nicotinamidum

• MDL： MFCD00006395
• Inchi： 1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• InChI Key： DFPAKSUCGFBDDF-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])N=C([H])C([H])=C1[H])N([H])[H]
• BRN： 383619

Computed Properties

• Exact Mass: 122.04800
• Monoisotopic Mass: 122.048012819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56
• Surface Charge: 0
• Tautomer Count: 2
• Molecular Weight: 122.12

Experimental Properties

• Color/Form: Powder
• Density: 1.400(lit.)
• Melting Point: 128-131 °C (lit.)
• Boiling Point: 150-160 ºC
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.4660 (estimate)
• PH: 6.0-7.5 (50g/l, H2O, 20℃)
• Solubility: 691g/l
• Water Partition Coefficient: 1000 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 55.98000
• LogP: 0.88080
• Odor: Odorless
• Refractive Index: Index of refraction: 1.466 at 25 °C/D
• Merck: 6523
• pka: 3.3(at 20℃)
• FEMA: 3531
• Color/Form: 1.0 mg/mL in methanol
• Solubility: Soluble in water, alcohol and glycerol, insoluble in ether.
• Sensitiveness: Sensitive to light
• Vapor Pressure: 4.2X10-4 mm Hg at 25 °C (est)

Nicotinamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• FLUKA BRAND F CODES：8
• RTECS：QS3675000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 s.c. in rats: 1.68 g/kg (Brazda, Coulson)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides

Additional information on Nicotinamide

Nicotinamide (CAS No. 98-92-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Nicotinamide, also known as vitamin B3 or niacinamide, is a water-soluble vitamin that plays a crucial role in various biological processes. With the chemical formula C₆H₆N₂O, it is derived from the amino acid tryptophan and is widely recognized for its multifaceted benefits in both human health and industrial applications. The compound has a well-documented history of use in pharmaceuticals, cosmetics, and nutraceuticals, making it a subject of extensive research and innovation.

The CAS number 98-92-0 uniquely identifies Nicotinamide as a specific chemical entity, ensuring consistency and accuracy in its classification and use across scientific literature and industrial standards. This compound is particularly noted for its ability to support metabolic processes, enhance skin health, and contribute to overall well-being. Its widespread availability and relatively low toxicity profile have made it a preferred choice in numerous formulations.

In recent years, the scientific community has delved deeper into the therapeutic potential of Nicotinamide. One of the most significant areas of research has been its role in skin health. Studies have demonstrated that Nicotinamide can help reduce the appearance of wrinkles, improve skin barrier function, and protect against UV-induced damage. These findings have led to its incorporation into numerous cosmetic products aimed at anti-aging and skin rejuvenation.

Beyond dermatological applications, Nicotinamide has shown promise in the field of neurology. Emerging research suggests that it may play a role in protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate inflammatory responses and antioxidant activity may contribute to its neuroprotective effects. These findings are particularly intriguing given the increasing global concern over age-related cognitive decline.

In addition to its health benefits, Nicotinamide has found applications in agricultural science. It is used as a growth promoter for livestock and as a dietary supplement for plants to enhance their resistance to environmental stressors. This dual functionality underscores the versatility of Nicotinamide across different sectors.

The pharmaceutical industry has also harnessed the potential of Nicotinamide in drug development. Researchers have explored its use as an adjuvant in vaccines, where it enhances immune response without causing significant side effects. Furthermore, studies have investigated its role in managing metabolic disorders such as diabetes by improving insulin sensitivity and glucose metabolism.

The molecular structure of Nicotinamide, characterized by its pyridine ring and amide group, contributes to its diverse biological activities. The pyridine moiety interacts with various enzymes and receptors, while the amide bond provides stability and solubility. This unique architecture allows Nicotinamide to participate in multiple biochemical pathways simultaneously.

In conclusion, Nicotinamide (CAS No. 98-92-0) is a compound with far-reaching applications and significant therapeutic potential. Its role in maintaining skin health, protecting against neurodegenerative diseases, promoting agricultural productivity, and aiding in drug development highlights its importance in modern science. As research continues to uncover new facets of its capabilities, the uses of Nicotinamide are likely to expand even further.